Cas no 1192350-94-9 (3-Azido-5-iodobenzoic acid)

• Product Name: 3-Azido-5-iodobenzoic acid
• CAS No: 1192350-94-9
• MF: C₇H₄IN₃O₂
• MW: 289.030033111572
• CID: 6221914
• PubChem ID: 165673358
• Update Time: 2025-10-29

3-Azido-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1192350-94-9
• 3-azido-5-iodobenzoic acid
• EN300-7543023
• 3-Azido-5-iodobenzoic acid

• Inchi： 1S/C7H4IN3O2/c8-5-1-4(7(12)13)2-6(3-5)10-11-9/h1-3H,(H,12,13)
• InChI Key： VCPCJPFWBHMUNW-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C(=O)O)C=1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 288.93482g/mol
• Monoisotopic Mass: 288.93482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.7Ų

Additional information on 3-Azido-5-iodobenzoic acid

Research Briefing on 3-Azido-5-iodobenzoic Acid (CAS: 1192350-94-9): Recent Advances and Applications

3-Azido-5-iodobenzoic acid (CAS: 1192350-94-9) is a multifunctional aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its azido and iodo functional groups, serves as a versatile building block for the synthesis of complex molecules, particularly in click chemistry and radiopharmaceutical applications. Recent studies have highlighted its potential in drug discovery, bioconjugation, and imaging technologies, making it a critical reagent in modern biomedical research.

One of the most notable applications of 3-Azido-5-iodobenzoic acid is its role in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. Researchers have utilized this compound to develop novel bioconjugates, enabling the precise labeling of biomolecules for diagnostic and therapeutic purposes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of targeted radioligands for positron emission tomography (PET) imaging, offering enhanced specificity and sensitivity in detecting tumor markers.

In addition to its utility in imaging, 3-Azido-5-iodobenzoic acid has been employed in the development of small-molecule inhibitors and probes. A recent investigation in ACS Chemical Biology showcased its incorporation into activity-based probes (ABPs) for profiling enzyme activity in live cells. The iodo moiety of the compound facilitates further functionalization via palladium-catalyzed cross-coupling reactions, expanding its applicability in chemical biology. This dual functionality—azido for click chemistry and iodo for cross-coupling—positions the compound as a valuable tool for modular synthesis.

Furthermore, the compound's stability and reactivity under physiological conditions have been explored in the context of drug delivery systems. A 2024 preprint on bioRxiv detailed its use in the design of antibody-drug conjugates (ADCs), where the azido group enables site-specific conjugation to monoclonal antibodies, thereby improving therapeutic efficacy and reducing off-target effects. This approach addresses a key challenge in ADC development: achieving homogeneous drug-antibody ratios.

Despite these advancements, challenges remain in optimizing the synthetic routes and scalability of 3-Azido-5-iodobenzoic acid. Recent efforts have focused on green chemistry approaches, such as flow chemistry and catalytic methods, to enhance yield and reduce waste. A collaborative study between academic and industrial researchers, published in Organic Process Research & Development, reported a scalable synthesis protocol that minimizes hazardous byproducts, aligning with the principles of sustainable chemistry.

In conclusion, 3-Azido-5-iodobenzoic acid (CAS: 1192350-94-9) continues to be a pivotal reagent in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from imaging and diagnostics to drug development and bioconjugation. Ongoing research aims to further exploit its potential, particularly in theranostics and personalized medicine, underscoring its enduring relevance in the field.